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Compound of Interest

Compound Name: Solvent blue 132

CAS No.: 110157-96-5

Cat. No.: B1166899

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the performance of Solvent Blue 132 in various polymer systems, with a comparative analysis

against other common blue colorants.

This guide provides an in-depth comparison of the performance characteristics of Solvent Blue
132 in several key engineering polymers: Polystyrene (PS), Acrylonitrile Butadiene Styrene

(ABS), Polycarbonate (PC), and Polyethylene Terephthalate (PET). The performance of

Solvent Blue 132 is benchmarked against other commercially available blue dyes and

pigments, including Solvent Blue 104, Solvent Blue 122, Solvent Blue 97, Pigment Blue 15,

and Vat Blue 4. This guide is intended to assist researchers and professionals in making

informed decisions for their specific applications.

Executive Summary
Solvent Blue 132 exhibits robust performance across a range of engineering plastics,

demonstrating high heat stability and good to excellent lightfastness. Its suitability for

demanding processing conditions makes it a viable candidate for coloring PS, ABS, PC, and

PET. When compared to other solvent dyes, Solvent Blue 132 offers a competitive balance of
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properties. In contrast, pigment-based colorants like Pigment Blue 15 offer superior migration

resistance but may affect the transparency of the final product.

Performance Data at a Glance
The following tables summarize the key performance indicators of Solvent Blue 132 and its

alternatives in various polymers.

Table 1: Heat Stability (°C)
Colorant PS ABS PC PET

Solvent Blue 132 300 300 300 290

Solvent Blue 104 300 300 300 300

Solvent Blue 122 280-300 280-300 280-300 280-300

Solvent Blue 97 Good Good Good Good

Pigment Blue 15 300 300 300 300

Vat Blue 4 High - - -

Note: "Good" indicates suitability for standard processing temperatures for the respective

polymer. "-" indicates data not readily available.

Table 2: Lightfastness (Scale 1-8, where 8 is excellent)
Colorant PS ABS PC PET

Solvent Blue 132 7-8 7-8 8 8

Solvent Blue 104 7-8 7-8 - 7-8

Solvent Blue 122 6-7 6-7 6-7 6-7

Solvent Blue 97 Good Good Good Good

Pigment Blue 15 8 8 8 8

Vat Blue 4 7-8 - - -
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Note: "Good" indicates suitability for applications with moderate light exposure. "-" indicates

data not readily available.

Table 3: Migration Resistance (Scale 1-5, where 5 is
excellent)

Colorant General Performance

Solvent Blue 132 Good

Solvent Blue 104 5

Solvent Blue 122 Good

Solvent Blue 97 Excellent

Pigment Blue 15 5

Vat Blue 4 Excellent

Note: Migration can be influenced by the specific polymer, processing conditions, and the

presence of other additives.

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies for colorants

in plastics.

Heat Stability Testing
The heat stability of the colorants is determined by injection molding plastic samples at various

temperatures.[1] The colored plastic is typically processed at increasing temperature intervals

(e.g., 20°C increments) for a specified dwell time (e.g., 5 minutes).[1][2] The color of the

resulting plaques is then visually and instrumentally compared to a standard processed at the

lowest temperature. The maximum temperature at which no significant color change occurs is

reported as the heat stability. A spectrophotometer can be used to measure the color difference

(ΔE*ab) to quantify the change.[2]

Lightfastness Testing
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Lightfastness is evaluated according to the ISO 105-B02 standard.[3][4][5][6][7] This method

involves exposing the colored plastic specimens to a xenon arc lamp, which simulates the

spectrum of natural daylight, under controlled conditions of temperature and humidity.[3][4][5][6]

[7] The degree of fading is assessed by comparing the change in color of the test specimen

with a set of blue wool references, which have a known lightfastness rating from 1 (very poor)

to 8 (excellent).[4][6][7]

Migration Resistance Testing
Migration resistance is the ability of a colorant to remain within the plastic matrix and not

transfer to the surface of the plastic or to other materials in contact with it.[8] A common test

method involves pressing a sample of the colored plastic against an uncolored or white plastic

sheet (e.g., PVC) under controlled conditions of temperature, pressure, and time. After the test

period, the uncolored sheet is examined for any color transfer. The degree of migration is

typically rated on a grey scale from 1 (severe migration) to 5 (no migration).

Color Strength Measurement
The color strength of a dye is determined using a spectrophotometer to measure the light

absorption of a solution containing the colorant.[9] For plastics, the color strength (K/S value) is

measured using a spectrophotometer on a molded sample.[10] This value is a function of the

absorption (K) and scattering (S) coefficients and is used to quantify the ability of the dye to

impart color.[10][11]

Comparative Analysis Workflow
The following diagram illustrates the logical workflow for selecting a blue colorant for a specific

polymer application based on key performance criteria.
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Caption: Colorant selection workflow based on polymer and performance needs.

Conclusion
Solvent Blue 132 is a high-performance colorant suitable for a wide range of engineering

plastics. Its excellent heat stability and lightfastness make it a strong candidate for applications

in PS, ABS, PC, and PET. For applications requiring the highest migration resistance,

alternatives such as Solvent Blue 97, Pigment Blue 15, or Vat Blue 4 should be considered.

The choice of the optimal blue colorant will ultimately depend on the specific requirements of

the application, including processing conditions, end-use environment, and desired aesthetic

properties. This guide provides the foundational data and methodologies to support an

informed selection process.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1166899/docs?utm_src=pdf-body-img#a-comparative-performance-analysis-of-solvent-blue-132-in-engineering-polymers
https://www.benchchem.com/product/b1166899/docs?utm_src=pdf-body#a-comparative-performance-analysis-of-solvent-blue-132-in-engineering-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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